3-(2-formyl-1H-pyrrol-1-yl)benzonitrile

• IUPAC Name: 3-(2-formylpyrrol-1-yl)benzonitrile
• InChI: InChI=1S/C12H8N2O/c13-8-10-3-1-4-11(7-10)14-6-2-5-12(14)9-15/h1-7,9H
• InChI Key: VDERABPBRHOLJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C=CC=C2C=O)C#N
• Molecular Formula: C12H8N2O
• DSSTOX Substance ID: DTXSID60381488
• Molecular Weight: 196.20 g/mol
• CAS No.: 209958-45-2

Description

3-(2-formyl-1H-pyrrol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H8N2O and its molecular weight is 196.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Solvent Polarity and Photochemical Reactions

Research on compounds like 4-(1H-pyrrol-1-yl)benzonitrile (PBN), which share a structural motif with 3-(2-formyl-1H-pyrrol-1-yl)benzonitrile, has revealed that solvent polarity can significantly impact the photochemical behavior of such molecules. In a study by Bohnwagner, Burghardt, and Dreuw (2016), it was found that solvent polarity tunes the barrier height for twisted intramolecular charge transfer in PBN, affecting its dual fluorescence in weakly polar environments. This study provides insight into the underlying photochemical reaction mechanisms of similar compounds, highlighting the role of solvent polarity in their photophysical properties Bohnwagner, Burghardt, & Dreuw, 2016.

Supramolecular Organic Frameworks for Gas Storage

The reaction of specific nitrile compounds with aromatic dicarboxaldehydes has been shown to produce dihydropyridyl products that form stable supramolecular organic frameworks (SOFs). These frameworks demonstrate exceptional thermal stability and porosity, making them suitable for gas storage applications. A study by Yang et al. (2010) explored such frameworks, revealing their potential in storing gases like CO2 and C2H2, due to their permanent porosity and selective adsorption capabilities Yang et al., 2010.

Organic Synthesis and Multicomponent Reactions

Multicomponent reactions involving compounds such as 2-formylbenzoic acids and malononitrile have been utilized to synthesize a variety of chemical structures efficiently. For instance, Soleimani and Zainali (2011) developed a novel reaction for preparing alkyl-2-(1-(alkylcarbamoyl)-2,2-dicyanoethyl)benzoate derivatives. This method demonstrates high atom economy by constructing multiple functional groups and bonds in a single step, showcasing the versatility of nitrile-containing compounds in organic synthesis Soleimani & Zainali, 2011.

Electrooxidation Applications

The functionalization of multi-walled carbon nanotubes (MWCNTs) with palladium (Pd) particles has been investigated for enhancing the electrooxidation of formic acid. Research by Yang, Zhang, Mi, and Ye (2008) demonstrated that Pd particles loaded on functionalized MWCNTs exhibit improved catalytic activity for formic acid electrooxidation, highlighting a potential application in fuel cell technologies Yang, Zhang, Mi, & Ye, 2008.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit cytotoxic activity against some cancer cell lines and antifungal effects on Candida species .

Biochemical Pathways

Given its structural similarity to other pyrrole derivatives, it may influence pathways related to cell growth and proliferation .

Result of Action

Similar compounds have shown cytotoxic activity against some cancer cell lines and antifungal effects on Candida species .

Action Environment

The action, efficacy, and stability of 3-(2-formyl-1H-pyrrol-1-yl)benzonitrile can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds

Biochemical Analysis

Biochemical Properties

3-(2-formyl-1H-pyrrol-1-yl)benzonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to exhibit cytotoxic activity against certain cancer cell lines . The compound’s interactions with enzymes and proteins are crucial for its biochemical activity, influencing processes such as enzyme inhibition or activation.

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, derivatives of pyrrole, including this compound, have shown activity against Mycobacterium tuberculosis and various species of Candida . These interactions can lead to changes in cellular behavior and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. The compound’s structure allows it to interact with various molecular targets, influencing biochemical pathways and cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular behavior and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as antimicrobial activity. At higher doses, it can cause toxic or adverse effects. Studies have shown that the compound’s cytotoxic activity increases with dosage, highlighting the importance of dosage control in experimental settings .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s role in these pathways is crucial for its biochemical activity, affecting processes such as energy production and biosynthesis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The compound’s distribution is essential for its activity, influencing its effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, affecting its activity and function. The compound’s localization is crucial for its biochemical effects, influencing processes such as enzyme activity and gene expression .